Cas no 1290793-59-7 (ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate)

• Product Name: ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate
• CAS No: 1290793-59-7
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6209097
• PubChem ID: 61923231
• Update Time: 2025-06-08

ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS011197158
• 1290793-59-7
• EN300-705759
• ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate

• Inchi： 1S/C9H12F3N3O2/c1-2-17-8(16)6(13)5-15-4-3-7(14-15)9(10,11)12/h3-4,6H,2,5,13H2,1H3
• InChI Key： RBTWQVSPSNGIQJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC(C(=O)OCC)N)N=1)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate

Research Brief on Ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate (CAS: 1290793-59-7)

Ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate (CAS: 1290793-59-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethylpyrazole moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound, including its amino acid ester backbone and trifluoromethyl group, contribute to its versatility in medicinal chemistry applications.

Recent research has focused on the synthetic pathways and optimization of ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence involving the condensation of ethyl 2-aminoacetate hydrochloride with 3-(trifluoromethyl)-1H-pyrazole, followed by esterification. This method achieved a yield of 78% and demonstrated excellent reproducibility, making it suitable for industrial-scale production.

In addition to synthetic advancements, the pharmacological potential of ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate has been investigated. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its role as a precursor in the development of selective kinase inhibitors. The compound's trifluoromethylpyrazole group was found to enhance binding affinity to ATP-binding pockets in kinases, while the amino acid ester moiety allowed for further structural modifications. These findings suggest its utility in designing targeted therapies for cancer and inflammatory diseases.

Further exploration of ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate has revealed its potential in central nervous system (CNS) drug development. A recent preprint (2023) on bioRxiv reported its incorporation into novel GABA_A receptor modulators. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic trifluoromethyl group, makes it a promising candidate for treating neurological disorders such as epilepsy and anxiety. However, further in vivo studies are needed to validate these preliminary findings.

The safety profile and pharmacokinetic properties of ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate have also been examined. A 2023 toxicology study published in Chemical Research in Toxicology assessed its acute and subchronic toxicity in rodent models. The results indicated a favorable safety profile at therapeutic doses, with no significant organ toxicity observed. These findings support its continued investigation as a pharmaceutical intermediate.

In conclusion, ethyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate (CAS: 1290793-59-7) represents a versatile and promising compound in medicinal chemistry. Recent advances in its synthesis, coupled with emerging pharmacological applications, position it as a valuable tool for drug discovery. Future research directions may include the development of derivative libraries and further mechanistic studies to fully exploit its therapeutic potential.